532-11-6(Anethole Trithione)

Anethole Trithione Chemical and Physical Properties

Names and Identifiers

- Anethole Trithione
- 5-(4-Methoxyphenyl)-3H-1,2-dithiole-3-thione
- 5-(4-methoxyphenyl)dithiole-3-thione
- Anethole (trithione)
- 3-(p-anisy)trithione
- 3-(p-Methoxyphenyl)-trithione
- 5-(4-methoxyphenyl)-1,2-dithiole-3-thione
- 5-(4-methoxyphenyl)-3h-2-dithiole-3-thione
- 5-(p-Methoxyphenyl)-1,2-dithiocyclopenten-3-thione
- 5-(p-Methoxyphenyl)-3H-1,2-dithiole-3-thione
- 5-(p-methoxyphenyl)-3h-2-dithiole-3-thione
- anetholtrithion
- Felviten
- Halpen
- Heporal
- Mucinol
- SKF 1717
- Sulfarlem
- Sulfogal
- Tiopropen
- Tiotrifar
- KYLIZBIRMBGUOP-UHFFFAOYSA-N
- 3H-1,2-Dithiole-3-thione, 5-(4-methoxyphenyl)-
- CCRIS 6289
- CHEMBL178862
- Anetholtrithion (JAN)
- s4744
- AB01275477-01
- UNII-QUY32964DJ
- 3H-1,2-DITHIOLE-3-THIONE, 5-(p-METHOXYPHENYL)-
- NCGC00167471-01
- CIS-9,10-METHYLENEHEXADECANOICACID
- Tox21_112475_1
- DTXSID9046651
- ANETHOLTRITHION, Anethole-trithione (Anetholtrithion)
- CCG-207967
- SY046610
- SR-05000001483
- NCGC00167471-02
- 5-(p-methoxyphenyl)-1,2-dithiol-3(3h)-thione
- SCHEMBL225654
- DB13853
- 3-(p-Methoxyphenyl)trithione
- Bilitherap
- Sulfralem
- SR-05000001483-1
- A829446
- LS-63339
- HMS2089N08
- C10H8OS3
- 532-11-6
- Anetholdithiolthione
- C10-H8-O-S3
- HY-B1223
- BRN 0158393
- BDBM50597993
- BCP13800
- MLS004774038
- 5-19-05-00546 (Beilstein Handbook Reference)
- ANETHOLE TRITHIONE [MI]
- SMR001550561
- CAS-532-11-6
- FT-0602845
- SR-05000001483-2
- ANETHOLE TRITHIONE [WHO-DD]
- CHEBI:31221
- OP2113
- Sufralem
- Q4761739
- W-105762
- QUY32964DJ
- GS-3613
- CS-4781
- Athenentol (TN)
- 3-(p-anisyl)trithione
- MFCD00129751
- D01584
- ANETHOLE TRITHIONE [MART.]
- anethole dithiolthione
- Anetholetrithione
- Anetholtrithion [JAN]
- OP-2113
- Tox21_112475
- Trithio
- Trithioanethole
- 5-(p-methoxyphenyl)-1,2-dithiole-3-thione
- AKOS015920023
- DTXCID7026651
- Trithio-(p-methoxyphenyl)propene
- Anethol trithion
- HMS3715D09
- Anethol Trithione,(S)
- EN300-8663238
- EINECS 208-528-5
- NS00002237
- A3364
- BRD-K92490248-001-06-6
- BRD-K92490248-001-04-1
- 5-(4-Methoxyphenyl)-1,2-dithiole-3-thione; 5-(4-Methoxyphenyl)-3H-1,2-dithiole-3-thione
- MDL： MFCD00129751
- Inchi： InChI=1S/C10H8OS3/c1-11-8-4-2-7(3-5-8)9-6-10(12)14-13-9/h2-6H,1H3
- InChI Key： KYLIZBIRMBGUOP-UHFFFAOYSA-N
- SMILES： S=C1SSC(C2=CC=C(OC)C=C2)=C1

Computed Properties

Exact Mass: 239.973728g/mol
Surface Charge: 0
XLogP3: 2.8
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 239.973728g/mol
Monoisotopic Mass: 239.973728g/mol
Topological Polar Surface Area: 91.9Å²
Heavy Atom Count: 14
Complexity: 254
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Molecular Weight: 240.4
Surface Charge: 0

Experimental Properties

Density: 1.4406 (rough estimate)
Melting Point: 111°
Boiling Point: 398.1°C at 760 mmHg
Flash Point: 194.6 °C
Refractive Index: 1.5080 (estimate)
PSA: 105.50000
LogP: 3.10000

Anethole Trithione Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Anethole Trithione Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Anethole Trithione Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-4781-100mg	Anethole trithione	532-11-6	99.67%	100mg	$72.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X14485-1g	Anethole trithione	532-11-6	98%	1g	¥84.0	2024-07-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T1285-1 mL * 10 mM (in DMSO)	Anethole trithione	532-11-6	99.65%	1 mL * 10 mM (in DMSO)	￥148.00	2022-02-28
ChemScence	CS-4781-500mg	Anethole trithione	532-11-6	99.67%	500mg	$108.0	2022-04-27
eNovation Chemicals LLC	D915073-25g	5-(4-Methoxyphenyl)-3H-1,2-dithiole-3-thione	532-11-6	95%	25g	$230	2023-05-12
SHENG KE LU SI SHENG WU JI SHU	sc-337530-1 g	Anethole trithione,	532-11-6	≥94%	1g	￥1,504.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-337530A-5 g	Anethole trithione,	532-11-6	≥94%	5g	￥4,513.00	2023-07-11
TRC	A061170-250mg	Anethole trithione	532-11-6		250mg	$ 45.00	2022-05-31
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A3364-25G	Anethole Trithione	532-11-6	>98.0%(GC)	25g	¥990.00	2024-04-16
SHENG KE LU SI SHENG WU JI SHU	sc-337530A-5g	Anethole trithione,	532-11-6	≥94%	5g	￥4513.00	2023-09-05